Cas no 93704-87-1 (2-Oxabicyclo[2.2.2]octane, 1,3-dimethyl-)

• Product Name: 2-Oxabicyclo[2.2.2]octane, 1,3-dimethyl-
• CAS No: 93704-87-1
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 735554
• PubChem ID: 71330055
• Update Time: 2025-04-19

2-Oxabicyclo[2.2.2]octane, 1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[2.2.2]octane, 1,3-dimethyl-
• 2,4-dimethyl-3-oxabicyclo[2.2.2]octane
• DTXSID80758810
• 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane
• 93704-87-1
• SCHEMBL15778806

• Inchi： 1S/C9H16O/c1-7-8-3-5-9(2,10-7)6-4-8/h7-8H,3-6H2,1-2H3
• InChI Key： UHAYVNRWODBYLM-UHFFFAOYSA-N
• SMILES： O1C(C)C2CCC1(C)CC2

Computed Properties

• Exact Mass: 140.120115130g/mol
• Monoisotopic Mass: 140.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 9.2Ų